Cas no 2408391-96-6 (tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate)

• Product Name: tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate
• CAS No: 2408391-96-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD32852533
• CID: 5668656
• PubChem ID: 96555625
• Update Time: 2025-05-22

tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2408391-96-6
• EN300-26990556
• Tert-butyl N-methyl-N-[(1S,2S)-2-(methylamino)cyclohexyl]carbamate
• N-methyl-N-[(1S,2S)-2-(methylamino)cyclohexyl]c arbamat
• tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate

• MDL： MFCD32852533
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(5)11-9-7-6-8-10(11)14-4/h10-11,14H,6-9H2,1-5H3/t10-,11-/m0/s1
• InChI Key： SSLOSKCKBZUWFU-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N(C)[C@H]1CCCC[C@@H]1NC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 317.7±31.0 °C(Predicted)
• pka: 10.59±0.40(Predicted)

Additional information on tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate (CAS No. 2408391-96-6)

The compound tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate (CAS No. 2408391-96-6) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique stereochemistry, characterized by the (1S,2S) configuration, makes it a valuable intermediate for designing enantioselective drugs. Researchers and industries are increasingly focusing on such chiral building blocks due to their role in improving drug efficacy and reducing side effects, aligning with the growing demand for precision medicine.

One of the key features of tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate is its tert-butyl carbamate (Boc) protecting group, which enhances stability during synthetic processes. This attribute is critical for modern peptide synthesis and drug development, where protecting groups play a pivotal role in multi-step reactions. The compound’s methylamino moiety further contributes to its versatility, enabling modifications for targeted applications in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest around chiral amines and carbamate derivatives, driven by their utility in asymmetric synthesis. Searches for terms like "Boc-protected chiral amines" and "cyclohexylcarbamate applications" have spiked, reflecting the compound’s relevance. Additionally, its potential use in central nervous system (CNS) drug discovery has garnered attention, as researchers explore its pharmacokinetic properties.

The synthesis of tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate typically involves stereoselective methods to ensure high enantiomeric purity. Techniques such as asymmetric hydrogenation and enzymatic resolution are often employed, highlighting the compound’s alignment with green chemistry principles. This resonates with the global push for sustainable synthetic routes, a topic frequently searched in academic and industrial forums.

From a commercial perspective, the demand for high-purity chiral intermediates like this compound is rising, particularly in markets focused on generic drugs and biologics. Its CAS No. 2408391-96-6 serves as a unique identifier in procurement databases, ensuring traceability and compliance with regulatory standards. Analysts note that suppliers emphasizing GMP-grade production are gaining traction, addressing quality concerns in end-user industries.

In conclusion, tert-butyl N-methyl-N-(1S,2S)-2-(methylamino)cyclohexylcarbamate represents a sophisticated tool for synthetic chemists, bridging gaps between chiral technology and therapeutic innovation. Its structural features and applications align with trending topics like enantioselective catalysis and drug delivery optimization, making it a compound of enduring scientific and commercial interest.